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Compound of Interest

5-0O-Demethyl-28-hydroxy-
Compound Name:
Avermectin Ala

Cat. No.: B15584996

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avermectins, a class of 16-membered macrocyclic lactones produced by the soil actinomycete
Streptomyces avermitilis, are potent anthelmintic and insecticidal agents. Their derivatives are
widely used in veterinary medicine and agriculture. 5-O-Demethyl-28-hydroxy-Avermectin
Ala is a metabolite and degradation product of Avermectin Bla. Understanding the molecular
structure, properties, and biological activity of such metabolites is crucial for assessing the
overall efficacy, safety, and environmental impact of the parent compounds. This technical
guide provides a comprehensive overview of the core molecular and functional aspects of 5-O-
Demethyl-28-hydroxy-Avermectin Ala.

Molecular Structure and Physicochemical
Properties

5-0-Demethyl-28-hydroxy-Avermectin Ala is derived from its parent compound, Avermectin
Ala, through demethylation at the 5-O position of the oleandrose sugar moiety and
hydroxylation at the C28 position.

Based on the structure of Avermectin Ala, the deduced molecular structure of 5-O-Demethyl-
28-hydroxy-Avermectin Ala is presented below.
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Deduced Molecular Structure:

(A definitive 2D image for 5-O-Demethyl-28-hydroxy-Avermectin Ala is not publicly
available. The following is a representation based on the known structure of Avermectin Ala
and the specified modifications.)

Caption: Deduced structural components of 5-O-Demethyl-28-hydroxy-Avermectin Ala.

Physicochemical Data

The following table summarizes the known quantitative data for 5-O-Demethyl-28-hydroxy-
Avermectin Ala.[1]

Property Value Source
Molecular Formula C48H72015 LGC Standards
Molecular Weight 889.08 g/mol LGC Standards
CAS Number 96722-46-2 LGC Standards
Appearance Not specified

Solubility Not specified

Melting Point Not specified

Biological Activity and Mechanism of Action

While specific quantitative biological activity data such as IC50 or Ki values for 5-O-Demethyl-
28-hydroxy-Avermectin Ala are not readily available in the public domain, its activity can be
inferred from the well-established mechanism of the parent avermectin compounds.
Avermectins primarily exert their anthelmintic and insecticidal effects by modulating ligand-
gated ion channels in invertebrates.

The primary targets are glutamate-gated chloride channels (GluCls) and gamma-aminobutyric
acid (GABA) receptors. Binding of avermectins to these receptors leads to an increased influx
of chloride ions into nerve and muscle cells, causing hyperpolarization and subsequent flaccid
paralysis of the affected parasites.
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The structural modifications (demethylation and hydroxylation) in 5-O-Demethyl-28-hydroxy-
Avermectin Ala compared to the parent compound may influence its binding affinity to these
receptors and, consequently, its biological potency. Generally, metabolites of avermectins are
less toxic than the parent compound.

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for avermectins, which is
expected to be similar for 5-O-Demethyl-28-hydroxy-Avermectin Ala.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15584996?utm_src=pdf-body-img
https://www.benchchem.com/product/b15584996?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 5-O-demethyl-28-hydroxy-Avermectin Ala | LGC Standards [Igcstandards.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 5-O-Demethyl-28-
hydroxy-Avermectin Ala]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584996#5-0-demethyl-28-hydroxy-avermectin-
ala-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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